Cas no 287111-19-7 (DODECANOIC ACID-1,2-13C2)

• Product Name: DODECANOIC ACID-1,2-13C2
• CAS No: 287111-19-7
• MF: C₁₂H₂₄O₂
• MW: 202.303073883057
• CID: 2839321
• PubChem ID: 16217355
• Update Time: 2025-04-21

DODECANOIC ACID-1,2-13C2 Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid-1,2-13C2
• 287111-19-7
• (1,2-~13~C_2_)Dodecanoic acid
• (1,2-13C2)Dodecanoic acid
• Lauric acid-1,2-13C2, 99 atom % 13C
• DTXCID40535104
• Lauric acid-1,2-13C2
• DTXSID40584339
• DODECANOIC ACID-1,2-13C2

• Inchi： 1S/C12H24O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2-11H2,1H3,(H,13,14)/i11+1,12+1
• InChI Key： POULHZVOKOAJMA-ALQHTKJJSA-N
• SMILES： O[13C]([13CH2]CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 202.184339675g/mol
• Monoisotopic Mass: 202.184339675g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 44-46 °C(lit.)
• Boiling Point: 225 °C100 mm Hg(lit.)

DODECANOIC ACID-1,2-13C2 Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids